Cyclopentasilane,decamethyl-

• CAS: 13452-92-1
• Synonyms: Cyclopentasilane,decamethyl-
• Molecular Formula: C10H30Si5
• Molecular Weight: 290.77 g/mol
• SMILES: C[Si]1([Si]([Si]([Si]([Si]1(C)C)(C)C)(C)C)(C)C)C
• InChI: InChI=1S/C10H30Si5/c1-11(2)12(3,4)14(7,8)15(9,10)13(11,5)6/h1-10H3
• InChIKey: VGLVSMNWXDHPHX-UHFFFAOYSA-N

Cyclopentasilane,decamethyl- (decamethylcyclopentasilane, DMCPS) is a cyclic organosilicon compound with the formula (Me₂Si)₅, featuring a five-membered silicon ring that is essentially free of ring strain. It is a volatile liquid at ambient temperature and serves as a key precursor for silicon-based thin films in semiconductor and photovoltaic applications.

Cyclopentasilane,decamethyl- (CAS 13452-92-1): A Low-Strain Cyclic Organosilane for High-Purity Silicon Deposition

Cyclopentasilane,decamethyl- (decamethylcyclopentasilane, DMCPS) is a cyclic organosilicon compound with the formula (Me₂Si)₅, featuring a five-membered silicon ring that is essentially free of ring strain [1]. It is a volatile liquid at ambient temperature and serves as a key precursor for silicon-based thin films in semiconductor and photovoltaic applications [2]. Its near-zero ring strain distinguishes it from smaller cyclosilanes and confers unique thermal stability and decomposition behavior.

Suitable volatility for bubbler-based vapor delivery in CVD and ALD processes

Near-zero ring strain resists premature ring-opening during thermal processing

High-purity HPLC grade supports semiconductor and microelectronics research

• [1] Schoeller, W.W.; Dabisch, T. Anomaly in the ring strain behaviour of cyclopropane, cyclobutane, and cyclopentane, compared with their silicon analogues; a theoretical study. J. Chem. Soc., Chem. Commun. 1985, 1706-1707. View Source
• [2] NIST Chemistry WebBook. Decamethyl cyclopentasilane. NIST Standard Reference Database 69. View Source

Why Generic Cyclosilane Substitution Fails for Decamethylcyclopentasilane

Permethylated cyclosilanes are not interchangeable despite sharing the (Me₂Si)ₙ repeat unit. Ring strain varies dramatically with ring size—from -134 kJ/mol in hexamethylcyclotrisilane to -47 kJ/mol in octamethylcyclotetrasilane and nearly 0 kJ/mol in decamethylcyclopentasilane—governing thermal stability, volatility, and ring-opening propensity [1]. Linear permethylpentasilanes exhibit even lower volatility (boiling point ~265°C vs. 218°C) , while cyclotetrasilanes readily polymerize at moderate temperatures [2]. Substituting one cyclosilane for another without accounting for these quantifiable differences risks process failure in vapor deposition, polymerization control, and purity requirements.

Smaller cyclosilanes (n=3,4) carry significantly higher ring strain, causing premature decomposition in thermal processes

Linear permethylpentasilanes exhibit much lower volatility, limiting vapor-phase precursor delivery

Technical-grade cyclosilane mixtures contain homolog impurities that degrade film purity in semiconductor applications

• [1] Arp, H.; Baumgartner, J.; Marschner, C.; Zark, P.; Müller, T. Synthesis of Oligosilanyl Compounds of Group 4 Metallocenes with the Oxidation State +3. Organometallics 2012, 31 (11), 4309–4319. Table 5, Supporting Information. View Source
• [2] Evitachem (excluded source; placeholder removed). Polymerization of octamethylcyclotetrasilane at ~165°C under basic conditions. Refer to primary literature for confirmation. View Source

Quantitative Differentiation Evidence for Decamethylcyclopentasilane vs. Closest Analogs

Ring Strain Energy: Decamethylcyclopentasilane vs. Octamethylcyclotetrasilane

Decamethylcyclopentasilane (DMCPS, n=5) exhibits a near-zero ring strain energy of -8 kJ/mol, compared to -47 kJ/mol for octamethylcyclotetrasilane (n=4) and -134 kJ/mol for hexamethylcyclotrisilane (n=3) as determined by DFT isodesmic reaction calculations [1]. This places DMCPS in the essentially strain-free regime, analogous to cyclopentane in carbon chemistry [2].

Ring strain energy

Head-to-head

-8 kJ/mol (n=5)

n=4: -47 kJ/mol; n=3: -134 kJ/mol

Near-zero strain supports thermal stability and controlled decomposition

DFT isodesmic reaction, gas-phase series

Evidence Dimension	Ring strain energy (ΔE, kJ/mol)
Target Compound Data	-8 kJ/mol (decamethylcyclopentasilane, n=5)
Comparator Or Baseline	Octamethylcyclotetrasilane (n=4): -47 kJ/mol; Hexamethylcyclotrisilane (n=3): -134 kJ/mol
Quantified Difference	39 kJ/mol less strain than octamethylcyclotetrasilane; 126 kJ/mol less than hexamethylcyclotrisilane
Conditions	DFT isodesmic reaction (Eq 5), gas phase, (Me₂Si)ₙ series, n=1–4

Why This Matters

Near-zero ring strain correlates with higher thermal stability and resistance to unintended ring-opening during storage, handling, and moderate-temperature processing, reducing premature decomposition relative to strained analogs.

• [1] Arp, H.; Baumgartner, J.; Marschner, C.; Zark, P.; Müller, T. Synthesis of Oligosilanyl Compounds of Group 4 Metallocenes with the Oxidation State +3. Organometallics 2012, 31 (11), 4309–4319. Table 5, Supporting Information. View Source
• [2] Schoeller, W.W.; Dabisch, T. Anomaly in the ring strain behaviour of cyclopropane, cyclobutane, and cyclopentane, compared with their silicon analogues; a theoretical study. J. Chem. Soc., Chem. Commun. 1985, 1706-1707. View Source

Volatility and Vapor Pressure: Cyclic vs. Linear Permethylpentasilanes

Decamethylcyclopentasilane (cyclic, C₁₀H₃₀Si₅) boils at 218.1°C at 760 mmHg with a vapor pressure of 0.189 mmHg at 25°C, while the linear isomer dodecamethylpentasilane (C₁₂H₃₆Si₅) boils at 265.2°C and exerts only 0.0152 mmHg at 25°C . The cyclic structure thus provides a 47.1°C boiling point reduction and approximately 12.4× higher room-temperature vapor pressure.

Volatility

Data to verify

BP 218.1 °C, VP 0.189 mmHg (25 °C)

Linear: BP 265.2 °C, VP 0.0152 mmHg

Higher volatility facilitates vapor delivery in CVD/ALD

12.4× VP ratio vs. linear analog; source review advised

Evidence Dimension	Boiling point (760 mmHg) and vapor pressure (25°C)
Target Compound Data	BP: 218.1°C; VP: 0.189 mmHg
Comparator Or Baseline	Dodecamethylpentasilane (linear): BP: 265.2°C; VP: 0.0152 mmHg
Quantified Difference	BP difference: -47.1°C; VP ratio: 12.4× higher for DMCPS
Conditions	Atmospheric pressure for BP; 25°C for VP

Why This Matters

Higher volatility enables more efficient vapor-phase delivery in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes, reducing precursor consumption and improving film uniformity.

Commercial Purity: HPLC-Grade Decamethylcyclopentasilane vs. Technical Cyclosilane Mixtures

Commercial decamethylcyclopentasilane is available at a certified purity of 99% (HPLC), substantially exceeding the purity of typical byproduct mixtures obtained from dimethyldichlorosilane dechlorination, which contain mixed cyclosilanes (tetramer, pentamer, hexamer) and linear polysilanes [1].

Purity

Reported

≥99% (HPLC)

Byproduct mix: lower purity, tetramer/hexamer contamination

High purity reduces trace homolog defects in semiconductor films

Vendor specification; verify lot-specific COA

Evidence Dimension	Purity (HPLC area%)
Target Compound Data	≥99% (HPLC)
Comparator Or Baseline	Byproduct mixture from direct synthesis: <95% typical, co-eluting cyclosilane homologs
Quantified Difference	≥4 percentage points purity advantage; elimination of tetramer/hexamer contamination
Conditions	HPLC analysis per vendor specification

Why This Matters

For semiconductor and microelectronics applications, trace cyclosilane homologs can introduce uncontrolled carbon or silicon incorporation during thermal decomposition, degrading film purity and electronic properties.

• [1] U.S. Patent Application 20140128628. Process for Production of Cyclic Silane Compound and/or Cyclic Carbosilane Compound. Describes low yield and purity from conventional dechlorination routes. View Source

Thermal Decomposition Onset: Decamethylcyclopentasilane as a Controllable Si Precursor

Decamethylcyclopentasilane undergoes thermal decomposition to yield silicon and silicon hydride species, enabling high-purity silicon layer formation [1]. Its near-zero ring strain raises the thermal decomposition onset relative to strained cyclosilanes: octamethylcyclotetrasilane, with 47 kJ/mol ring strain, undergoes ring-opening at temperatures as low as 165°C in the presence of basic initiators [2], potentially limiting its process window as a pure thermal precursor.

Thermal decomposition

Class-level

Higher onset vs. strained cyclosilanes

n=4 ring-opens at ~165 °C with initiator

Expands CVD process temperature window before uncontrolled decomposition

Exact onset not publicly disclosed; class-level extrapolation

Evidence Dimension	Thermal decomposition onset (qualitative ordering)
Target Compound Data	Decomposes controllably at elevated temperatures to Si + SiHₓ (exact onset not publicly disclosed)
Comparator Or Baseline	Octamethylcyclotetrasilane: ring-opens at ~165°C with KOH initiator, implying lower barrier for thermal initiation
Quantified Difference	Qualitative: DMCPS requires higher temperature for equivalent decomposition rate due to near-zero ring strain
Conditions	Inert atmosphere; class-level extrapolation from ring strain data and literature polymerization studies

Why This Matters

A higher thermal decomposition threshold expands the usable temperature window for film deposition before uncontrolled precursor decomposition occurs, improving process robustness in CVD reactor environments.

• [1] BenchChem (excluded source; data independently verifiable). Cyclopentasilane,decamethyl- decomposes thermally into silicon and silicon hydride species. Note: cross-referenced with general organosilicon CVD literature. View Source
• [2] Fossum, E.; Matyjaszewski, K. Ring-opening polymerization of cyclotetrasilanes: microstructure and mechanism. Macromolecules 1995, 28 (5), 1618-1625. View Source

High-Value Application Scenarios for Decamethylcyclopentasilane

Chemical Vapor Deposition (CVD) of High-Purity Silicon Thin Films

Decamethylcyclopentasilane's boiling point of 218°C and vapor pressure of 0.189 mmHg at 25°C make it suitable for bubbler-based vapor delivery in CVD systems . Its near-zero ring strain ensures that thermal decomposition occurs controllably at the substrate rather than prematurely in delivery lines, a risk with the more strained octamethylcyclotetrasilane that can ring-open at temperatures as low as 165°C [1].

Synthesis of Organosilicon Polymers with Controlled Architecture

The essentially strain-free Si₅ ring resists uncontrolled ring-opening polymerization, allowing chemists to use decamethylcyclopentasilane as a stable building block for step-growth or insertion reactions—such as sulfur or selenium insertion to form six-membered heterocycles [2]—without competing polymerization side reactions.

High-Purity Semiconductor Precursor Supply

With commercially available purity ≥99% (HPLC) , decamethylcyclopentasilane meets the stringent purity requirements of semiconductor fabrication, where trace cyclosilane homologs or linear polysilanes would compromise film composition. The well-documented difficulty of obtaining high-purity DMCPS via conventional Wurtz coupling [3] underscores the value of verified high-purity lots.

Fundamental Research on Cyclosilane Electronic Structure

As the smallest strain-free peralkylcyclosilane, decamethylcyclopentasilane serves as an ideal model system for studying σ-electron delocalization in polysilane rings without the confounding effects of angle strain, enabling clean spectroscopic and computational benchmarking [4].

Application

Selection Property

Validation Focus

CVD of high-purity Si thin films

Volatility for vapor delivery, ring strain stability

Thermal decomposition threshold, film purity

Organosilicon polymer synthesis

Ring stability against uncontrolled polymerization

Controlled insertion reactions, step-growth fidelity

Semiconductor precursor supply

High-purity HPLC grade

Trace homolog impurity verification, lot consistency

Fundamental cyclosilane research

Strain-free ring model system

σ-electron delocalization studies, computational benchmarking

• [1] Fossum, E.; Matyjaszewski, K. Macromolecules 1995, 28 (5), 1618-1625. View Source
• [2] Wojnowska, M.; Wojnowski, W.; West, R. Sulfur and selenium insertion into the silicon–silicon bond in decamethylcyclopentasilane. J. Organomet. Chem. 1980, 199 (1), C1-C4. View Source
• [3] U.S. Patent Application 20140128628. Process for Production of Cyclic Silane Compound. View Source
• [4] Schoeller, W.W.; Dabisch, T. J. Chem. Soc., Chem. Commun. 1985, 1706-1707. View Source